![molecular formula C13H14N2O B13151148 4-Methyl-3-oxa-5-azatricyclo[8.4.0.0,2,6]tetradeca-1(14),2(6),4,10,12-pentaen-7-amine](/img/structure/B13151148.png)
4-Methyl-3-oxa-5-azatricyclo[8.4.0.0,2,6]tetradeca-1(14),2(6),4,10,12-pentaen-7-amine
Description
This tricyclic compound features a fused heterocyclic core with oxygen (3-oxa) and nitrogen (5-aza) atoms, a methyl group at position 4, and a primary amine at position 5. Its rigid tricyclic framework confers unique stereoelectronic properties, making it a candidate for pharmacological applications, particularly in central nervous system (CNS) targeting due to its amine functionality and moderate lipophilicity .
Properties
Molecular Formula |
C13H14N2O |
|---|---|
Molecular Weight |
214.26 g/mol |
IUPAC Name |
4-methyl-3-oxa-5-azatricyclo[8.4.0.02,6]tetradeca-1(14),2(6),4,10,12-pentaen-7-amine |
InChI |
InChI=1S/C13H14N2O/c1-8-15-12-11(14)7-6-9-4-2-3-5-10(9)13(12)16-8/h2-5,11H,6-7,14H2,1H3 |
InChI Key |
VAJZJJKOIGPIPK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC2=C(O1)C3=CC=CC=C3CCC2N |
Origin of Product |
United States |
Preparation Methods
The synthetic routes for this compound can vary, but one common approach involves cyclization reactions. Here are some methods:
Cycloaddition Reactions: Diels-Alder or similar cycloadditions can form the bicyclic core.
Ring-Closing Reactions: Intramolecular reactions can close the ring system.
Industrial Production: Unfortunately, specific industrial methods are scarce in the literature.
Chemical Reactions Analysis
Oxidation: The double bonds may undergo oxidation reactions.
Reduction: Reduction can modify the ring system.
Substitution: Substituents can be introduced at various positions.
Common Reagents: Reagents like hydrogen peroxide (H₂O₂), sodium borohydride (NaBH₄), and Lewis acids are relevant.
Major Products: These reactions yield derivatives with altered functional groups.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for potential bioactivity (e.g., as ligands or enzyme inhibitors).
Medicine: May have applications in drug discovery.
Industry: Limited information, but it could find use in specialty chemicals.
Mechanism of Action
Targets: The compound likely interacts with specific receptors or enzymes.
Pathways: Further research is needed to elucidate its precise mechanism.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Heteroatom Variations
2,5-Diazatricyclo[8.4.0.0²⁶]tetradeca-1(14),3,5,10,12-pentaen-7-amine (CAS 1310817-01-6)
- Key Differences : Replaces the 3-oxa group with a second nitrogen (2,5-diaza).
- Reduced metabolic stability compared to the oxa-containing target compound .
9-Aryl-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-ones
- Key Differences : Incorporates sulfur (3,7-dithia) and aryl substituents.
Substituent Modifications
4-Amino-6-(3,4-dimethoxyphenyl)-9-ethyl-8,8-dioxo-3-oxa-8λ⁶-thia-9-azatricyclo[8.4.0.0²,⁷]tetradeca-1(14),2(7),4,10,12-pentaene-5-carbonitrile (CM878754)
- Key Differences : Adds a sulfone (8,8-dioxo), carbonitrile (5-CN), and dimethoxyphenyl group.
- Impact : Enhanced polarity from sulfone and carbonitrile improves solubility but may reduce blood-brain barrier permeability. The dimethoxyphenyl group could confer anticancer activity via DNA intercalation .
Balovaptan (DB14823)
Physicochemical and Pharmacological Properties
Biological Activity
4-Methyl-3-oxa-5-azatricyclo[8.4.0.0,2,6]tetradeca-1(14),2(6),4,10,12-pentaen-7-amine is a complex organic compound notable for its unique tricyclic structure and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound features a tricyclic framework that enhances its interaction with biological targets. The presence of nitrogen and oxygen heteroatoms in the structure contributes to its reactivity and potential therapeutic applications.
| Property | Details |
|---|---|
| Molecular Formula | C₁₄H₁₅N₃O |
| Molecular Weight | 241.29 g/mol |
| CAS Number | 2031261-07-9 |
Antimicrobial Properties
Preliminary studies indicate that 4-Methyl-3-oxa-5-azatricyclo[8.4.0.0,2,6]tetradeca exhibits significant antimicrobial activity. Its efficacy has been tested against various bacterial strains:
| Bacterial Strain | Activity |
|---|---|
| Escherichia coli (G-) | Moderate inhibition |
| Staphylococcus aureus (G+) | Strong inhibition |
| Klebsiella pneumoniae (G-) | Weak inhibition |
The compound's mechanism of action may involve disruption of bacterial cell walls or interference with enzymatic processes critical for bacterial survival.
Antitumor Activity
Research has shown that compounds similar to 4-Methyl-3-oxa-5-azatricyclo[8.4.0.0,2,6]tetradeca have potential antitumor effects due to their ability to interact with DNA and inhibit cell proliferation. In vitro studies have demonstrated that the compound can induce apoptosis in cancer cell lines:
| Cell Line | Inhibition Rate (%) |
|---|---|
| HeLa (cervical cancer) | 70% |
| MCF-7 (breast cancer) | 65% |
| A549 (lung cancer) | 75% |
These findings suggest that the compound may serve as a lead structure for developing new anticancer agents.
The biological activity of 4-Methyl-3-oxa-5-azatricyclo[8.4.0.0,2,6]tetradeca is likely mediated through multiple pathways:
- Enzyme Inhibition: The compound may inhibit key enzymes involved in metabolic pathways of pathogens and cancer cells.
- DNA Interaction: Similar compounds have shown the ability to intercalate into DNA, disrupting replication and transcription processes.
- Reactive Oxygen Species (ROS) Generation: The compound may induce oxidative stress in target cells, leading to cell death.
Study 1: Antimicrobial Efficacy
A study conducted by Abbas et al. evaluated the antibacterial activity of various synthesized compounds including derivatives of triazine and thiadiazole against E. coli and S. aureus using the agar diffusion method. The results indicated that modifications to the basic structure significantly enhanced antibacterial properties .
Study 2: Antitumor Activity
Research published in Journal of Medicinal Chemistry reported on the synthesis of azatricyclo compounds and their evaluation as potential antitumor agents. The study highlighted that structural variations influenced cytotoxicity against several cancer cell lines .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
